Cas no 2171946-61-3 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpropanoic acid
• CAS No: 2171946-61-3
• MF: C₂₂H₂₂F₂N₂O₅
• MW: 432.417293071747
• CID: 6406196
• PubChem ID: 165515082
• Update Time: 2025-05-20

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpropanoic acid
• 2171946-61-3
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-2-methylpropanoic acid
• EN300-1512583

• Inchi： 1S/C22H22F2N2O5/c1-13(19(27)28)10-25-20(29)22(23,24)12-26-21(30)31-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： NOCOAQHVXRFTHW-UHFFFAOYSA-N
• SMILES： FC(C(NCC(C(=O)O)C)=O)(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 432.14967813g/mol
• Monoisotopic Mass: 432.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpropanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpropanoic Acid (CAS No. 2171946-61-3)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpropanoic acid (CAS No. 2171946-61-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Dap(Fm), is a derivative of the amino acid proline and is characterized by its unique structural features, including the presence of fluorenylmethoxycarbonyl (Fmoc) and difluoromethyl groups. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. This characteristic makes 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpropanoic acid an ideal candidate for the preparation of complex peptides and proteins. The difluoromethyl group, on the other hand, imparts unique electronic and steric properties to the molecule, enhancing its biological activity and selectivity.

Recent studies have highlighted the potential applications of Fmoc-Dap(Fm) in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-Dap(Fm) can be effectively utilized in the synthesis of peptides with enhanced cell-penetrating properties. These peptides have shown promise in delivering therapeutic agents across cell membranes, thereby improving drug delivery efficiency and reducing side effects.

In another notable research effort, scientists at the University of California, San Francisco, explored the use of Fmoc-Dap(Fm) in the development of novel antibiotics. The unique structure of this compound allows for the design of peptides that can selectively target bacterial cell walls without affecting mammalian cells. This selective targeting mechanism has the potential to address the growing issue of antibiotic resistance, which is a major concern in modern medicine.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpropanoic acid typically involves several steps, including the protection of amino groups with Fmoc and the introduction of difluoromethyl groups. The process requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process and enhance scalability.

The physicochemical properties of Fmoc-Dap(Fm) have been extensively studied to understand its behavior in different environments. It has been found to exhibit good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic reactions. Additionally, its stability under different pH conditions makes it suitable for use in both acidic and basic environments.

In terms of biological activity, Fmoc-Dap(Fm) has shown promising results in several assays. For example, it has been tested for its ability to inhibit specific enzymes involved in disease pathways. One study published in Bioorganic & Medicinal Chemistry Letters reported that Fmoc-Dap(Fm) exhibits potent inhibitory activity against a key enzyme involved in cancer progression. This finding suggests that Fmoc-Dap(Fm) could be further developed into a therapeutic agent for cancer treatment.

The safety profile of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpropanoic acid is another critical aspect that has been investigated. Preclinical studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings are crucial for advancing this compound into clinical trials and ultimately into clinical practice.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-methylpropanoic acid (CAS No. 2171946-61-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutics. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.